2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide

• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol
• IUPAC Name: 2-(3-formylindol-1-yl)-N,N-dipropylacetamide
• InChI: InChI=1S/C17H22N2O2/c1-3-9-18(10-4-2)17(21)12-19-11-14(13-20)15-7-5-6-8-16(15)19/h5-8,11,13H,3-4,9-10,12H2,1-2H3
• InChI Key: SFPUQZAXYPQUHH-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)CN1C=C(C2=CC=CC=C21)C=O

Description

2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide is an organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their wide range of biological activities and applications in medicinal chemistry. This compound features a formyl group attached to the indole ring, which is further connected to a dipropylacetamide moiety. Its unique structure makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Formylation: The indole core is then formylated at the 3-position using a Vilsmeier-Haack reaction, which involves the reaction of the indole with a formylating agent such as N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl3).

Acylation: The formylated indole is then acylated with N,N-dipropylacetamide using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

In an industrial setting, the production of 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity, using continuous flow reactors for better control over reaction parameters, and employing purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The formyl group in 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide can undergo oxidation to form carboxylic acids.

Reduction: The formyl group can also be reduced to an alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The indole ring can undergo electrophilic substitution reactions, such as halogenation or nitration, at the available positions on the ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) in anhydrous solvents.

Substitution: Halogenation can be carried out using halogens (Cl2, Br2) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Major Products Formed

Oxidation: Carboxylic acids.

Reduction: Alcohols.

Substitution: Halogenated or nitrated indole derivatives.

Scientific Research Applications

Chemistry

In chemistry, 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide is used as a building block for the synthesis of more complex molecules. Its formyl group allows for further functionalization, making it a versatile intermediate in organic synthesis.

Biology

In biological research, this compound is studied for its potential biological activities. Indole derivatives are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Medicine

In medicinal chemistry, 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide is investigated for its potential as a drug candidate. Its unique structure may interact with specific biological targets, leading to the development of new therapeutic agents.

Industry

In the industrial sector, this compound can be used in the synthesis of dyes, pigments, and other specialty chemicals. Its indole core is a key structural motif in many industrially relevant compounds.

Mechanism of Action

The mechanism of action of 2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide depends on its interaction with specific molecular targets. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. The indole ring can interact with aromatic residues in proteins, affecting their function. These interactions can modulate various biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

2-(3-formyl-1H-indol-1-yl)acetamide: Lacks the dipropylacetamide moiety, making it less lipophilic.

2-(3-formyl-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide: Contains a methoxyethyl group instead of dipropyl, altering its solubility and reactivity.

2-(3-formyl-1H-indol-1-yl)propanoic acid: Has a carboxylic acid group, which can affect its acidity and reactivity.

Uniqueness

2-(3-formyl-1H-indol-1-yl)-N,N-dipropylacetamide is unique due to its combination of a formyl group and a dipropylacetamide moiety. This structure provides a balance of hydrophilic and lipophilic properties, making it versatile for various applications. Its ability to undergo multiple types of chemical reactions also adds to its uniqueness, allowing for diverse functionalization and derivatization.